4-Chloro-6-isopropoxypyrimidin-2-amine
Overview
Description
4-Chloro-6-isopropoxypyrimidin-2-amine (abbreviated as CIPMA) is an organic compound that belongs to the group of pyrimidine derivatives. It has a molecular formula of C7H10ClN3O and a molecular weight of 187.63 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-6-isopropoxypyrimidin-2-amine consists of a pyrimidine ring with chlorine, isopropoxy, and amine functional groups attached .Scientific Research Applications
Application in Anti-Inflammatory Research
- Scientific Field : Medicinal Chemistry
- Summary of Application : Pyrimidines, including 4-Chloro-6-isopropoxypyrimidin-2-amine, are known to display a range of pharmacological effects including anti-inflammatory activities . They are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Methods of Application : The synthesis of pyrimidines involves numerous methods . The specific method for synthesizing 4-Chloro-6-isopropoxypyrimidin-2-amine is not mentioned in the source.
- Results or Outcomes : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
Application in Proteomics Research
- Scientific Field : Proteomics
- Summary of Application : 4-Chloro-6-isopropoxypyrimidin-2-amine is used as a specialty product for proteomics research .
Application in Anticancer Research
- Scientific Field : Oncology
- Summary of Application : Pyrimidines, including 4-Chloro-6-isopropoxypyrimidin-2-amine, are being explored for their potential anticancer properties . They are used in the design and synthesis of chemotherapeutic agents .
- Methods of Application : The synthesis of these compounds involves various methods . The specific method for synthesizing 4-Chloro-6-isopropoxypyrimidin-2-amine is not mentioned in the source.
Unfortunately, I was unable to find more specific applications for 4-Chloro-6-isopropoxypyrimidin-2-amine. This compound is a specialty product for proteomics research and has potential applications in medicinal chemistry and oncology , but detailed information about its use in these fields is limited. It’s possible that more applications are being researched and have not yet been published.
Application in Antioxidant Research
- Scientific Field : Biochemistry
- Summary of Application : Pyrimidines, including 4-Chloro-6-isopropoxypyrimidin-2-amine, are known to display a range of pharmacological effects including antioxidant activities . They are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Methods of Application : The synthesis of pyrimidines involves numerous methods . The specific method for synthesizing 4-Chloro-6-isopropoxypyrimidin-2-amine is not mentioned in the source.
- Results or Outcomes : Literature studies reveal that a large number of pyrimidines exhibit potent antioxidant effects . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced antioxidant activities with minimum toxicity .
Application in Antiviral Research
- Scientific Field : Virology
- Summary of Application : Pyrimidines, including 4-Chloro-6-isopropoxypyrimidin-2-amine, are known to display a range of pharmacological effects including antiviral activities . They are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Methods of Application : The synthesis of pyrimidines involves numerous methods . The specific method for synthesizing 4-Chloro-6-isopropoxypyrimidin-2-amine is not mentioned in the source.
- Results or Outcomes : Literature studies reveal that a large number of pyrimidines exhibit potent antiviral effects . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced antiviral activities with minimum toxicity .
Unfortunately, I was unable to find more specific applications for 4-Chloro-6-isopropoxypyrimidin-2-amine. This compound is a specialty product for proteomics research and has potential applications in medicinal chemistry , oncology , biochemistry , and virology , but detailed information about its use in these fields is limited. It’s possible that more applications are being researched and have not yet been published.
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-chloro-6-propan-2-yloxypyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O/c1-4(2)12-6-3-5(8)10-7(9)11-6/h3-4H,1-2H3,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARASNEQOASNLGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=NC(=N1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30672496 | |
Record name | 4-Chloro-6-[(propan-2-yl)oxy]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30672496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-isopropoxypyrimidin-2-amine | |
CAS RN |
89728-45-0 | |
Record name | 4-Chloro-6-[(propan-2-yl)oxy]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30672496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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